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Abstract

Diphenyl phosphite, also known as diphenyl phosphonate, is a versatile organophosphorus
compound with the chemical formula (CeHs0)2P(O)H.[1] It exists as a colorless, viscous liquid
and sees significant application in organic synthesis, polymer chemistry, and the development
of novel bioactive molecules.[1][2] This technical guide provides a comprehensive overview of
the chemical and physical properties of diphenyl phosphite, its molecular structure, key
reactivity, and detailed experimental protocols for its synthesis and characterization.

Chemical Structure and Identification

Diphenyl phosphite possesses a tetrahedral geometry around the central phosphorus atom.
[1] It is a diorganophosphite that exists in tautomeric equilibrium with the phosphonate form,
with the equilibrium heavily favoring the phosphonate structure with a P=0O double bond and a
P-H bond.

Structural Diagram
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Caption: Molecular structure of Diphenyl Phosphite.
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Physicochemical Properties

The following tables summarize the key physical and chemical properties of diphenyl

phosphite.
Identifier Value Reference
CAS Number 4712-55-4 [3]
Molecular Formula C12H1103P [3]
Molecular Weight 234.19 g/mol [3]
IUPAC Name Diphenyl phosphonate [1]
Diphenyl hydrogen phosphite,
Synonyms Phosphonic acid diphenyl [11[3]
ester
C1=CC=C(C=C1)OP(=0)0OC2
SMILES [4]
=CC=CC=C2
OGBPILLIZSJJIRC-
InChl Key [4]
UHFFFAOYSA-N
Physical Property Value Reference

Appearance Colorless viscous liquid [1]
Melting Point 12 °C [3]
Boiling Point 218-219 °C at 26 mmHg [5]
Density 1.223 g/lcm3 at 25 °C [3]
Flash Point 176 °C (closed cup) [3]

Refractive Index (n20/D)

1.558

[5]

Solubility

Soluble in organic solvents,

insoluble in water.

[2](3]
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Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of diphenyl
phosphite.

Technique Data Reference

o (ppm): 8.21 (s, 0.5H), 7.37-
1H NMR (400 MHz, CDCIs) 7.33 (m, 4H), 7.25-7.19 (m, [6]
6H), 6.39 (s, 0.5H)

o (ppm): 149.4 (d, JC-P=8.1

13C NMR (100 MHz, CDCls) Hz), 130.1, 125.9, 120.6 (d, 6]
JC-P = 4.8 Hz)
s1p NMR (162 MHz, CDCls) 3 (ppm): 0.82 [6]

Key peaks indicative of P=0,
IR Spectroscopy P-O-C, and aromatic C-H [71[8]

bonds are expected.

Molecular ion peak (M+) at m/z
234, with fragmentation

Mass Spectrometry (EI) patterns corresponding to the 9]
loss of phenoxy and phenyl

groups.

Chemical Reactivity and Applications

Diphenyl phosphite is a key reagent in several important organic transformations. Its reactivity
is centered around the nucleophilic phosphorus atom and the acidic P-H proton.

Kabachnik-Fields Reaction

One of the most notable applications of diphenyl phosphite is in the Kabachnik-Fields
reaction, a three-component condensation to synthesize a-aminophosphonates.[1][10] These
products are of significant interest in medicinal chemistry as they are phosphorus analogs of a-
amino acids.[10]
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The reaction involves an amine, a carbonyl compound (aldehyde or ketone), and diphenyl
phosphite.[10] The mechanism can proceed through two primary pathways: either via the
formation of an imine followed by hydrophosphonylation, or through the formation of an a-

hydroxyphosphonate which is subsequently displaced by the amine.[11][12]
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Caption: Reaction pathways of the Kabachnik-Fields reaction.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b166088?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Other Applications

» Antioxidant and Stabilizer: Diphenyl phosphite is utilized as a stabilizer in polymers to
improve their thermal and oxidative stability by scavenging free radicals.[2]

o Synthesis of Bioactive Molecules: It serves as a reactant in the synthesis of a-
hydroxyphosphonates, which have shown antioxidant and antimicrobial activity.[5]

o Peptide Synthesis: It has been employed as a coupling reagent in the synthesis of sterically
hindered peptides.

Experimental Protocols
Synthesis of Diphenyl Phosphite from Triphenyl
Phosphite and Phosphorous Acid

This method provides a direct route to diphenyl phosphite without the formation of
byproducts.

Materials:

« Triphenyl phosphite (124 g)

« Phosphorous acid (16.4 g)

o Reaction flask equipped with a stirrer, thermometer, and heating mantle.

Procedure:

Combine triphenyl phosphite and phosphorous acid in the reaction flask. The phosphorous
acid will initially form an insoluble layer.[13]

o Gradually warm the mixture with stirring. At approximately 55 °C, the phosphorous acid
should dissolve.[13]

o Continue heating the solution to 160 °C over a period of about one hour.[13]

e Cool the resulting product to room temperature.
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 Purification (Optional): The product can be purified by distillation. To remove residual phenol,
heat the product to 150 °C under vacuum.[5] It is recommended to distill in small batches as
decomposition can occur.[5]

Characterization by NMR Spectroscopy

Objective: To confirm the identity and purity of the synthesized diphenyl phosphite.

Materials and Equipment:

Synthesized diphenyl phosphite sample

Deuterated chloroform (CDCls)

NMR tubes

NMR spectrometer (e.g., 400 MHz)
Procedure:
e Dissolve a small amount of the diphenyl phosphite sample in CDClIs in an NMR tube.

e Acquire 1H, 13C, and 3P NMR spectra according to the instrument's standard operating
procedures.

e For 3P NMR, use an external standard of 85% H3POa4 as a reference (0 ppm).[6]

o Process the spectra and compare the chemical shifts and coupling constants with the
literature values provided in Section 3 of this guide.

Safety and Handling

Diphenyl phosphite is harmful if swallowed and causes skin and eye irritation. It is crucial to
handle this chemical with appropriate personal protective equipment in a well-ventilated area.

o Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and
a lab coat.

» Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist.
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o Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container under an inert
atmosphere (e.g., nitrogen).[3] Recommended storage temperature is 2-8 °C.[3]

Always consult the Safety Data Sheet (SDS) for complete safety and handling information
before working with this compound.

Conclusion

Diphenyl phosphite is a valuable and reactive organophosphorus compound with a well-
defined structure and a range of applications in synthetic chemistry. Its utility in the Kabachnik-
Fields reaction for the creation of amino acid analogues highlights its importance in the field of
drug discovery. A thorough understanding of its properties, reactivity, and handling procedures
is essential for its safe and effective use in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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